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Compound of Interest

Compound Name: LY2066948

Cat. No.: B1675605 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address common solubility challenges encountered when working with Dasatinib.

Frequently Asked Questions (FAQs)
Q1: What are the key physicochemical properties of Dasatinib that influence its solubility?

Dasatinib is a white to off-white crystalline powder.[1] It is classified as a Biopharmaceutical

Classification System (BCS) Class II compound, which means it has low solubility and high

permeability.[2][3] Its solubility is highly pH-dependent.[2][4] Dasatinib is a weak base with two

basic ionization constants (pKa values) of 6.8 and 3.1, and one weakly acidic pKa of 10.9.[5]

This means it is more soluble in acidic conditions and becomes practically insoluble in neutral

to basic aqueous environments.[4][5]

Q2: What are the recommended solvents for dissolving Dasatinib for in vitro experiments?

For in vitro assays, Dasatinib is typically dissolved in organic solvents. Dimethyl sulfoxide

(DMSO) and dimethylformamide (DMF) are the most commonly recommended solvents.[1][6] It

is sparingly soluble in aqueous buffers.[1][6] For experiments requiring an aqueous solution, it

is advised to first dissolve Dasatinib in DMSO or DMF to create a concentrated stock solution,

which can then be further diluted with the aqueous buffer of choice.[1][6]
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Q3: I am observing precipitation when diluting my DMSO stock of Dasatinib into an aqueous

buffer. What can I do?

Precipitation upon dilution of a DMSO stock into aqueous media is a common issue due to the

poor aqueous solubility of Dasatinib.[7] Here are some troubleshooting steps:

Decrease the final concentration: The final concentration of Dasatinib in your aqueous buffer

may be too high. Try lowering the concentration.

Increase the percentage of organic solvent: While not always feasible depending on the

experimental constraints, a small percentage of the organic solvent in the final aqueous

solution can help maintain solubility.

Use a different buffer system: The pH and composition of your aqueous buffer can

significantly impact solubility. Since Dasatinib is more soluble at a lower pH, using a buffer

with a pH below 6.8 may help.[5]

Prepare a fresh solution: Dasatinib solutions, especially in aqueous buffers, are not

recommended for long-term storage and should ideally be prepared fresh for each

experiment.[1][6] It is not recommended to store aqueous solutions for more than one day.[1]

[6]

Consider formulation strategies: For persistent issues, employing solubilizing excipients such

as co-solvents, surfactants, or cyclodextrins might be necessary.[8]

Q4: How should I prepare Dasatinib for in vivo animal studies?

Due to its low aqueous solubility, preparing Dasatinib for oral administration in animal models

requires specific formulation strategies. A common approach involves creating a suspension.

One published method for in vivo use involves dissolving Dasatinib in an 80 mM citrate buffer

for oral gavage.[9] Another vehicle that has been used is a mixture of 4% DMSO, 30% PEG

300, and 5% Tween 80 in sterile water.[9] It is crucial to ensure the suspension is uniform

before each administration.
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The following tables summarize the solubility of Dasatinib in various solvents and pH

conditions.

Table 1: Solubility of Dasatinib in Common Organic Solvents

Solvent Solubility (mg/mL) Reference

Dimethyl Sulfoxide (DMSO) ~14.3 - 200 [1][6][10]

Dimethylformamide (DMF) ~25 [1][6]

Ethanol 3.4 [2]

Table 2: pH-Dependent Aqueous Solubility of Dasatinib

pH Solubility (mg/mL) Reference

~1.0 49.6 [5]

2.6 18.4 [4]

3.64 3.62 [5]

3.81 1.40 [5]

4.28 0.205 [4][5]

6.99 <0.001 [4][5]

1:1 DMF:PBS (pH 7.2) ~0.5 [1][6]

Experimental Protocols
Protocol 1: Preparation of a Dasatinib Stock Solution for In Vitro Assays

Weighing: Accurately weigh the desired amount of Dasatinib powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of DMSO to achieve the desired stock concentration

(e.g., for a 10 mM stock, add the corresponding volume of DMSO).
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Vortexing: Vortex the solution thoroughly until the Dasatinib is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may aid dissolution.

Storage: Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

[10] Protect from light.[10] Once in solution, it is recommended to use it within 3 months to

prevent loss of potency.[10]

Protocol 2: Preparation of a Dasatinib Working Solution in Aqueous Buffer

Thaw Stock: Thaw a single aliquot of the Dasatinib DMSO stock solution at room

temperature.

Dilution: While vortexing the aqueous buffer of choice (e.g., PBS), slowly add the required

volume of the DMSO stock solution to achieve the final desired concentration. Note: The final

concentration of DMSO should be kept as low as possible and a vehicle control with the

same DMSO concentration should be included in the experiment.

Immediate Use: Use the freshly prepared aqueous working solution immediately to minimize

the risk of precipitation. Do not store aqueous solutions for more than one day.[1][6]

Visualizations
Below are diagrams illustrating key concepts related to Dasatinib's mechanism of action and

experimental workflows.
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Caption: Troubleshooting logic for Dasatinib precipitation issues.
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Caption: Dasatinib's mechanism of action via kinase inhibition.
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Caption: Workflow for preparing Dasatinib for in vitro experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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